Cas no 2377920-25-5 (2-(2-Bromo-4-nitrophenoxy)-N-isopropylacetamide)
2-(2-Bromo-4-nitrophenoxy)-N-isopropylacetamide Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Bromo-4-nitrophenoxy)-N-isopropylacetamide
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- Inchi: 1S/C11H13BrN2O4/c1-7(2)13-11(15)6-18-10-4-3-8(14(16)17)5-9(10)12/h3-5,7H,6H2,1-2H3,(H,13,15)
- InChI Key: ZTCRCFJKDFEDDX-UHFFFAOYSA-N
- SMILES: C(NC(C)C)(=O)COC1=CC=C([N+]([O-])=O)C=C1Br
2-(2-Bromo-4-nitrophenoxy)-N-isopropylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA01937-1g |
2-(2-Bromo-4-nitrophenoxy)-N-isopropylacetamide |
2377920-25-5 | 95% | 1g |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | BA01937-5g |
2-(2-Bromo-4-nitrophenoxy)-N-isopropylacetamide |
2377920-25-5 | 95% | 5g |
$499.00 | 2024-04-20 |
2-(2-Bromo-4-nitrophenoxy)-N-isopropylacetamide Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-(2-Bromo-4-nitrophenoxy)-N-isopropylacetamide
Comprehensive Overview of 2-(2-Bromo-4-nitrophenoxy)-N-isopropylacetamide (CAS No. 2377920-25-5)
2-(2-Bromo-4-nitrophenoxy)-N-isopropylacetamide (CAS No. 2377920-25-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromo and nitro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes an isopropylacetamide moiety, makes it particularly valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
In recent years, the demand for 2-(2-Bromo-4-nitrophenoxy)-N-isopropylacetamide has surged due to its role in addressing global challenges such as antibiotic resistance and crop protection. With the rise of AI-driven drug discovery and green chemistry, this compound has become a focal point for optimizing synthetic routes and reducing environmental impact. Its nitrophenoxy group, in particular, is a key feature that enhances its reactivity, making it a preferred choice for cross-coupling reactions and other advanced synthetic techniques.
The compound's CAS No. 2377920-25-5 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its solubility, stability, and synthetic protocols, highlighting the need for detailed technical data. Additionally, its potential as a building block for heterocyclic compounds has sparked interest among chemists working on cancer therapeutics and central nervous system (CNS) drugs. These applications align with current trends in personalized medicine and targeted therapies.
From an industrial perspective, 2-(2-Bromo-4-nitrophenoxy)-N-isopropylacetamide is also being evaluated for its role in agrochemical formulations. With the increasing emphasis on sustainable agriculture, researchers are investigating its efficacy as a precursor for herbicides and fungicides. Its bromo-substituted aromatic ring provides a strategic advantage in designing compounds with enhanced bioactivity and selectivity. This aligns with the broader industry shift toward eco-friendly pest control solutions.
In conclusion, 2-(2-Bromo-4-nitrophenoxy)-N-isopropylacetamide (CAS No. 2377920-25-5) represents a critical tool in modern chemical research. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, underscore its relevance in addressing contemporary scientific and industrial challenges. As the demand for innovative and sustainable chemical solutions grows, this compound is poised to play an even more prominent role in the years to come.
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